Cas no 2165488-89-9 ((1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo4.2.0octane)

• Product Name: (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo4.2.0octane
• CAS No: 2165488-89-9
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6148911
• PubChem ID: 165863712
• Update Time: 2025-05-19

(1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo4.2.0octane
• 2165488-89-9
• (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo[4.2.0]octane
• EN300-1278250

• Inchi： 1S/C13H18N2/c1-9-2-3-13(15-7-9)11-6-10-4-5-14-8-12(10)11/h2-3,7,10-12,14H,4-6,8H2,1H3/t10-,11-,12-/m0/s1
• InChI Key： SREFEDAAWZLKSY-SRVKXCTJSA-N
• SMILES： N1CC[C@H]2C[C@H](C3C=CC(C)=CN=3)[C@H]2C1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo4.2.0octane

Introduction to Compound with CAS No. 2165488-89-9 and Product Name: (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo[4.2.0]octane

The compound with the CAS number 2165488-89-9 and the product name (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo[4.2.0]octane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a bicyclic framework, specifically a bicyclo[4.2.0]octane scaffold, which is a common motif in many bioactive molecules. The presence of an azabicyclo ring introduces nitrogen into the system, which can significantly influence the compound's pharmacophoric properties. This nitrogen atom can participate in hydrogen bonding interactions, both as a donor and acceptor, which is crucial for binding to biological targets.

The stereochemistry of the molecule is also a critical aspect of its design. The specific configuration at the (1S,6R,8S) positions ensures that the compound adopts a particular three-dimensional shape that may be essential for its interaction with biological receptors. This precise stereochemical control is often achieved through asymmetric synthesis techniques, which are well-established in modern pharmaceutical research.

The substituent group attached to the bicyclic system is particularly noteworthy: (5-methylpyridin-2-yl). This pyridine ring is a well-known pharmacophore that appears in numerous drugs due to its ability to interact with various biological targets. The methyl group at the 5-position of the pyridine ring further modulates the electronic properties of the ring, potentially enhancing or altering its binding affinity to biological receptors.

In recent years, there has been a growing interest in molecules that incorporate azabicyclo motifs due to their unique structural and functional properties. These compounds often exhibit high selectivity and potency when interacting with biological targets, making them attractive candidates for drug development. The compound in question fits well within this trend, as it combines a complex bicyclic scaffold with functional groups that are known to enhance bioactivity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of an azabicyclo ring and a pyridine moiety suggests that it may interact with receptors involved in neurotransmission. Preliminary studies have indicated that such structures can modulate the activity of neurotransmitter receptors, which could have therapeutic implications for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the azabicyclo[4.2.0]octane core requires careful planning and execution to ensure high yield and enantioselectivity. Advanced synthetic techniques such as transition metal-catalyzed reactions and chiral auxiliaries have been employed to achieve the desired stereochemistry.

Furthermore, the introduction of the (5-methylpyridin-2-yl) group at the 8-position adds another layer of complexity to the synthesis. This step requires precise control over reaction conditions to avoid unwanted side products. The use of protective groups and carefully selected catalysts ensures that each step proceeds with high fidelity.

The pharmacological profile of this compound is still under investigation, but initial studies have shown promising results. In vitro assays have demonstrated that it interacts with specific biological targets with high affinity, suggesting potential therapeutic applications. Additionally, preliminary animal studies have indicated that it exhibits favorable pharmacokinetic properties.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing and validation. However, compounds like this one hold significant promise for advancing our understanding of disease mechanisms and developing new treatments. The combination of structural complexity and functional diversity makes it an intriguing candidate for further research.

In conclusion, the compound with CAS number 2165488-89-9 and product name (1S,6R,8S)-8-(5-methylpyridin-2-yl)-3-azabicyclo[4.2.0]octane represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it an attractive candidate for drug development, particularly in areas such as neurological disorders. The successful synthesis and preliminary pharmacological studies suggest that it has great potential for further exploration and therapeutic application.